Cas no 1805592-57-7 (2,3-Bis(trifluoromethyl)-6-bromobenzyl chloride)
2,3-Bis(trifluoromethyl)-6-bromobenzyl chloride is a highly functionalized aromatic compound featuring both bromo and chloro substituents, along with two electron-withdrawing trifluoromethyl groups. This structure imparts significant reactivity, making it a valuable intermediate in organic synthesis, particularly for cross-coupling reactions and further derivatization. The presence of bromine enhances its utility in palladium-catalyzed transformations, while the benzyl chloride moiety allows for nucleophilic substitution. The trifluoromethyl groups contribute to increased lipophilicity and metabolic stability, making the compound relevant in pharmaceutical and agrochemical research. Its well-defined reactivity profile and stability under standard conditions ensure consistent performance in synthetic applications.
1805592-57-7 structure
Product Name:2,3-Bis(trifluoromethyl)-6-bromobenzyl chloride
CAS No:1805592-57-7
MF:C9H4BrClF6
MW:341.475481987
CID:4791925
Update Time:2025-06-07
2,3-Bis(trifluoromethyl)-6-bromobenzyl chloride Chemical and Physical Properties
Names and Identifiers
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- 2,3-Bis(trifluoromethyl)-6-bromobenzyl chloride
-
- Inchi： 1S/C9H4BrClF6/c10-6-2-1-5(8(12,13)14)7(4(6)3-11)9(15,16)17/h1-2H,3H2
- InChI Key： ZPIBFSNEWOSSSK-UHFFFAOYSA-N
- SMILES： BrC1C=CC(C(F)(F)F)=C(C(F)(F)F)C=1CCl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 263
- XLogP3: 4.8
- Topological Polar Surface Area: 0
2,3-Bis(trifluoromethyl)-6-bromobenzyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013010600-1g |
2,3-Bis(trifluoromethyl)-6-bromobenzyl chloride |
1805592-57-7 | 97% | 1g |
1,579.40 USD | 2021-05-31 |
2,3-Bis(trifluoromethyl)-6-bromobenzyl chloride Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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